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Compound of Interest

Compound Name: Epithienamycin A

Cat. No.: B1254053 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and proper disposal of chemical compounds is paramount. This document provides a

comprehensive guide to the proper disposal procedures for Epithienamycin A, a carbapenem

antibiotic. While a specific Safety Data Sheet (SDS) for Epithienamycin A is not readily

available, the following procedures are based on the established protocols for closely related

and structurally similar carbapenem antibiotics, such as Imipenem and Meropenem.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Epithienamycin A is provided

below. This information is crucial for understanding the compound's characteristics and

potential hazards.

Property Value

Molecular Formula C₁₁H₁₆N₂O₄S

Molecular Weight 272.32 g/mol

CAS Number 64090-99-9

Hazard Information and Safety Precautions
Based on the hazard profiles of related carbapenem antibiotics, Epithienamycin A should be

handled with care. The following is a summary of potential hazards and necessary safety
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precautions.

Hazard Category Precautionary Statements

Acute Toxicity (Oral)

May be harmful if swallowed. Wash hands

thoroughly after handling. Do not eat, drink or

smoke when using this product.

Skin Corrosion/Irritation
May cause skin irritation. Wear protective

gloves.

Serious Eye Damage/Irritation
May cause serious eye irritation. Wear eye

protection.

Respiratory Sensitization

May cause allergy or asthma symptoms or

breathing difficulties if inhaled. Avoid breathing

dust.

Environmental Hazard

Potentially very toxic to aquatic life with long-

lasting effects. Avoid release to the

environment.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Body Protection: Laboratory coat.

Respiratory Protection: Use a properly fitted NIOSH-approved respirator if dust is generated.

Detailed Disposal Protocol
The disposal of Epithienamycin A, like other carbapenem antibiotics, must be conducted in a

manner that ensures the safety of personnel and minimizes environmental impact. The

following step-by-step protocol should be followed:

Waste Identification and Segregation:
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Pure Epithienamycin A, expired stock solutions, and grossly contaminated materials

(e.g., weighing boats, pipette tips) should be classified as hazardous chemical waste.

Segregate this waste from other laboratory waste streams.

Containerization:

Collect all Epithienamycin A waste in a designated, properly labeled, and sealed

hazardous waste container.

The container should be made of a material compatible with the chemical and clearly

marked with "Hazardous Waste" and the chemical name "Epithienamycin A".

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

Storage should comply with all institutional and local regulations for hazardous waste.

Disposal Method:

The primary recommended method for the disposal of carbapenem antibiotic waste is

incineration by a licensed and approved chemical waste disposal facility.[1][2][3]

Do not dispose of Epithienamycin A down the drain or in the regular trash.[1][2]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste container.

Decontamination of Empty Containers:

Empty containers that held Epithienamycin A should be triple-rinsed with a suitable

solvent (e.g., water, if appropriate, followed by a solvent in which it is soluble).

The rinsate should be collected and disposed of as hazardous chemical waste.
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After triple-rinsing, the container can be disposed of as non-hazardous waste, or recycled,

in accordance with institutional policies. Puncturing the container can prevent its reuse.[1]

Spill Management:

In the event of a spill, evacuate the area if necessary.

Wear appropriate PPE.

For small spills of solid material, carefully sweep up the material to avoid generating dust

and place it in the designated hazardous waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container.

Clean the spill area with a suitable decontamination solution and collect the cleaning

materials as hazardous waste.

Disposal Procedure Flowchart
The following diagram illustrates the logical workflow for the proper disposal of

Epithienamycin A.
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Caption: Workflow for the proper disposal of Epithienamycin A waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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